Cas no 496857-83-1 (L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-)
496857-83-1 structure
Product Name:L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-
CAS No:496857-83-1
MF:C35H59N9O15
MW:845.894269227982
CID:1525481
Update Time:2024-08-23
L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl- Chemical and Physical Properties
Names and Identifiers
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- L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl-
- L-Threonine, L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl- (9CI)
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- Inchi: 1S/C35H59N9O15/c1-15(2)24(39-28(51)19(36)13-45)34(57)44-11-7-9-22(44)30(53)38-20(14-46)29(52)37-12-23(50)43-10-6-8-21(43)31(54)40-25(16(3)47)32(55)41-26(17(4)48)33(56)42-27(18(5)49)35(58)59/h15-22,24-27,45-49H,6-14,36H2,1-5H3,(H,37,52)(H,38,53)(H,39,51)(H,40,54)(H,41,55)(H,42,56)(H,58,59)/t16-,17-,18-,19+,20+,21+,22+,24+,25+,26+,27+/m1/s1
- InChI Key: GAXWXPHZANFXGU-XIGDAQMXSA-N
- SMILES: C(O)(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CO)N
Computed Properties
- Exact Mass: 845.41337
Experimental Properties
- Density: 1.408±0.06 g/cm3(Predicted)
- Boiling Point: 1405.2±65.0 °C(Predicted)
- PSA: 379.69
- pka: 3.21±0.10(Predicted)
L-Threonine,L-seryl-L-valyl-L-prolyl-L-serylglycyl-L-prolyl-L-threonyl-L-threonyl- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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